Cas no 2172196-33-5 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid
• CAS No: 2172196-33-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6446747
• PubChem ID: 165485459
• Update Time: 2025-06-10

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid
• 2172196-33-5
• EN300-1501269
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C26H32N2O6/c1-26(17-33-2,24(30)31)28-23(29)14-4-3-9-15-27-25(32)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22H,3-4,9,14-17H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： XIGZRVDLSJRHMW-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NC(C(=O)O)(C)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid

Introduction to 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic Acid (CAS No. 2172196-33-5)

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172196-33-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of peptides and proteins, particularly in solid-phase peptide synthesis (SPPS).

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide chemistry due to its stability under acidic conditions and its ease of removal under mild basic conditions. The presence of this group in the compound allows for precise control over the reactivity of the amino group during peptide synthesis, ensuring high yields and purity of the final product. The hexanamido and methoxy functionalities further enhance the compound's solubility and reactivity, making it a versatile building block in various synthetic pathways.

Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can be used to synthesize peptides with enhanced biological activity and stability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its applications in peptide synthesis, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid has also been explored for its potential use in drug delivery systems. The compound's ability to form stable conjugates with other molecules makes it an attractive candidate for developing targeted drug delivery platforms. A 2020 study in the International Journal of Pharmaceutics reported that Fmoc-protected amino acids can be conjugated with nanoparticles to improve their pharmacokinetic properties and reduce toxicity.

The synthesis of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the introduction of the hexanamido and methoxy functionalities. The final step involves deprotection to yield the desired compound. This process requires careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 457.5 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its melting point is around 150°C, and it exhibits good stability under standard laboratory conditions.

In terms of safety, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, it is important to note that Fmoc derivatives can be sensitive to light and moisture, so they should be stored in a cool, dry place away from direct sunlight.

The future prospects for 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid are promising. Ongoing research is focused on optimizing its synthesis methods to improve efficiency and reduce costs. Additionally, there is growing interest in exploring its potential applications in areas such as diagnostics and imaging agents. For example, a 2018 study published in the Bioconjugate Chemistry journal demonstrated that Fmoc derivatives can be used to label biomolecules for fluorescence imaging, providing valuable insights into cellular processes.

In conclusion, 2-6-{((9H-fluoren‐9‐yl)methoxycarbonyl)amino}hexanamido‐3‐methoxy‐2‐methylpropanoic acid (CAS No. 2172196‐33‐5) is a versatile and important compound with a wide range of applications in medicinal chemistry and biochemistry. Its unique structural features make it an essential building block in peptide synthesis and drug development. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.